Cas no 1197231-94-9 (1-4-Bromo-2-(trifluoromethyl)phenylethan-1-one)

• Product Name: 1-4-Bromo-2-(trifluoromethyl)phenylethan-1-one
• CAS No: 1197231-94-9
• MF: C₉H₆BrF₃O
• MW: 267.042552471161
• MDL: MFCD16839140
• CID: 3168186
• PubChem ID: 62691203
• Update Time: 2025-06-13

1-4-Bromo-2-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-Bromo-2-(trifluoromethyl)phenylethan-1-one
• 1-(4-Bromo-2-(trifluoromethyl)phenyl)ethanone
• 1-[4-bromo-2-(trifluoromethyl)phenyl]ethanone
• MFCD16839140
• SCHEMBL7787369
• 4'-Bromo-2'-(trifluoromethyl)acetophenone
• Ethanone, 1-[4-bromo-2-(trifluoromethyl)phenyl]-
• 1-[4-bromo-2-(trifluoromethyl)phenyl]ethan-1-one
• FBMIDZPWGMPHMY-UHFFFAOYSA-N
• XXB23194
• AS-33004
• SY161594
• CS-0060837
• EN300-175595
• Z994963016
• 1197231-94-9
• AKOS011985917
• 4 inverted exclamation mark -Bromo-2 inverted exclamation mark -(trifluoromethyl)acetophenone

• MDL： MFCD16839140
• Inchi： 1S/C9H6BrF3O/c1-5(14)7-3-2-6(10)4-8(7)9(11,12)13/h2-4H,1H3
• InChI Key： FBMIDZPWGMPHMY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C)=O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 265.95541g/mol
• Monoisotopic Mass: 265.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.564±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 261.7±40.0 ºC (760 Torr),
• Flash Point: 112.1±27.3 ºC,
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),

Additional information on 1-4-Bromo-2-(trifluoromethyl)phenylethan-1-one

Recent Advances in the Application of 1-4-Bromo-2-(trifluoromethyl)phenylethan-1-one (CAS: 1197231-94-9) in Chemical Biology and Pharmaceutical Research

The compound 1-4-Bromo-2-(trifluoromethyl)phenylethan-1-one (CAS: 1197231-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic ketone derivative, characterized by the presence of a bromo and trifluoromethyl substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders.

One of the most notable applications of 1-4-Bromo-2-(trifluoromethyl)phenylethan-1-one is its use as a building block in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the epidermal growth factor receptor (EGFR), a critical target in cancer therapy. The trifluoromethyl group in the compound was found to enhance the binding affinity and metabolic stability of the resulting inhibitors, making it a valuable scaffold for drug design.

In addition to its role in kinase inhibitor development, 1-4-Bromo-2-(trifluoromethyl)phenylethan-1-one has been employed in the synthesis of fluorinated analogs of natural products. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. A recent study in Organic Letters reported the successful incorporation of this compound into the synthesis of fluorinated flavonoids, which exhibited enhanced anti-inflammatory and antioxidant activities compared to their non-fluorinated counterparts.

Another emerging application of 1-4-Bromo-2-(trifluoromethyl)phenylethan-1-one is in the field of positron emission tomography (PET) tracer development. The bromo substituent in the compound allows for facile radiolabeling with fluorine-18, a commonly used radioisotope in PET imaging. Researchers at a leading pharmaceutical company have utilized this compound to develop novel PET tracers for imaging neurodegenerative diseases, as reported in a 2023 issue of Nuclear Medicine and Biology.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 1-4-Bromo-2-(trifluoromethyl)phenylethan-1-one. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, as highlighted in a 2023 review article in Chemical Engineering Journal. These technological innovations are expected to further expand the utility of this compound in industrial-scale pharmaceutical production.

In conclusion, 1-4-Bromo-2-(trifluoromethyl)phenylethan-1-one (CAS: 1197231-94-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable intermediate for the development of novel therapeutic agents and imaging probes. Future research is likely to uncover additional applications of this compound, particularly in the context of targeted drug delivery and personalized medicine.